Gas-template directed in situ synthesis of highly nitrogen-doped carbon nanotubes with superior sulfur compatibility and enhanced functionalities†
Chemical Communications Pub Date: 2022-07-22 DOI: 10.1039/D2CC02466G
Abstract
Herein, we develop a low temperature gas template route for in situ growth of highly nitrogen-doped (5.68 wt%), multi-walled carbon nanotubes (N-MWCNTs). The N-MWCNTs exhibit superior sulfur compatibility in hydrogen sulfide (H2S) resource utilization, thus resulting in their enhanced functionality as Li–S cathodes with high sulfur-specific capacity and retention rate.
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